Cas no 895007-18-8 (N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide
• CAS No: 895007-18-8
• MF: C₁₉H₁₄N₄O₄S
• MW: 394.403862476349
• CID: 6137055
• PubChem ID: 18572477
• Update Time: 2025-06-13

N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• AKOS024655583
• F2515-0039
• 895007-18-8
• N-(6-methylbenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-[(pyridin-3-yl)methyl]furan-2-carboxamide

• Inchi： 1S/C19H14N4O4S/c1-12-4-5-14-16(9-12)28-19(21-14)22(11-13-3-2-8-20-10-13)18(24)15-6-7-17(27-15)23(25)26/h2-10H,11H2,1H3
• InChI Key： YMCDYCHTKMNOAB-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(N(C1=NC2=CC=C(C)C=C2S1)CC1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 394.07357611g/mol
• Monoisotopic Mass: 394.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 133Ų

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide

Comprehensive Overview of N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide (CAS No. 895007-18-8)

N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide (CAS No. 895007-18-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This benzothiazole-derived molecule features a furan-2-carboxamide backbone, which is often explored for its bioactive potential. Researchers are particularly interested in its nitro group and pyridine moiety, which contribute to its electronic and steric characteristics, making it a candidate for drug discovery and material science applications.

The compound's molecular formula and structural complexity align with current trends in small-molecule drug development, a hot topic in 2024 as the pharmaceutical industry seeks novel therapeutics for challenging diseases. Its heterocyclic framework is reminiscent of compounds used in kinase inhibition and antimicrobial agents, areas where users frequently search for "new bioactive scaffolds" or "nitro-heterocycles in drug design." The inclusion of a methylbenzothiazole group further enhances its relevance, as this fragment is common in fluorescent probes and bioimaging tools, addressing the growing demand for diagnostic reagents.

From a synthetic chemistry perspective, CAS 895007-18-8 exemplifies modern multi-component reactions, a technique widely discussed in academic forums and patent literature. Its carboxamide linkage offers stability under physiological conditions, a feature often queried in search engines like "hydrolytically stable amide derivatives." Additionally, the nitrofuran segment ties into discussions about redox-active motifs, a trending subtopic in medicinal chemistry circles due to their role in targeting anaerobic pathogens and hypoxic tumor cells.

In material science, the compound's aromatic stacking potential and electron-withdrawing nitro group make it a subject of interest for organic electronics. Queries such as "nitroaromatics in OLEDs" or "benzothiazole-based semiconductors" reflect user curiosity in this niche. Moreover, its solubility profile and crystallinity are critical for formulation scientists, aligning with frequent searches like "improving API bioavailability" or "polymorphism in drug crystals."

Environmental and green chemistry considerations are also pertinent. The compound's biodegradability and eco-friendly synthesis routes are increasingly searched topics, reflecting global shifts toward sustainable practices. While not a natural product, its design principles resonate with the "benign by design" movement, often cited in green pharmaceutical manufacturing literature.

Analytical characterization of N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylfuran-2-carboxamide typically involves HPLC-MS and NMR spectroscopy, techniques central to queries like "structure elucidation of nitroaromatics." Its UV-Vis absorption properties, attributed to the conjugated system, are relevant to researchers investigating "chromophore design" or "photosensitizers."

In summary, CAS 895007-18-8 represents a multifaceted compound bridging drug discovery, material science, and sustainable chemistry. Its structural features cater to diverse scientific inquiries, from "targeted drug delivery" to "advanced functional materials," ensuring its continued relevance in both academic and industrial research landscapes.